N-(Cyanomethyl)-N-(4-fluoro-2-methylphenyl)-3-thiophen-2-ylpropanamide

• IUPAC Name: N-(cyanomethyl)-N-(4-fluoro-2-methylphenyl)-3-thiophen-2-ylpropanamide
• InChI: InChI=1S/C16H15FN2OS/c1-12-11-13(17)4-6-15(12)19(9-8-18)16(20)7-5-14-3-2-10-21-14/h2-4,6,10-11H,5,7,9H2,1H3
• InChI Key: IWPUCFFUHRJIEP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)N(CC#N)C(=O)CCC2=CC=CS2
• Molecular Formula: C16H15FN2OS
• Molecular Weight: 302.4 g/mol

Description

N-(Cyanomethyl)-N-(4-fluoro-2-methylphenyl)-3-thiophen-2-ylpropanamide is a chemical compound that belongs to the class of thiophene derivatives. It has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

N-(Cyanomethyl)-N-(4-fluoro-2-methylphenyl)-3-thiophen-2-ylpropanamide has potential applications in various fields of scientific research. It has been studied for its anti-inflammatory, anti-cancer, and anti-microbial properties. It has also been studied for its potential use as a fluorescent probe in biological imaging.

Mechanism of Action

The mechanism of action of N-(Cyanomethyl)-N-(4-fluoro-2-methylphenyl)-3-thiophen-2-ylpropanamide is not fully understood. However, it has been suggested that it may exert its anti-inflammatory and anti-cancer effects by inhibiting the activity of certain enzymes and signaling pathways in the body.
Biochemical and Physiological Effects:
Studies have shown that this compound has anti-inflammatory and anti-cancer effects. It has also been found to have anti-microbial properties. However, further research is needed to fully understand its biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

One advantage of using N-(Cyanomethyl)-N-(4-fluoro-2-methylphenyl)-3-thiophen-2-ylpropanamide in lab experiments is its potential applications in various fields of scientific research. However, its limitations include the need for further research to fully understand its mechanism of action and biochemical and physiological effects.

Future Directions

There are several future directions for the research of N-(Cyanomethyl)-N-(4-fluoro-2-methylphenyl)-3-thiophen-2-ylpropanamide. These include:
1. Further studies on its anti-inflammatory and anti-cancer properties to identify potential therapeutic applications.
2. Investigation of its potential as a fluorescent probe in biological imaging.
3. Studies on its mechanism of action to fully understand its biochemical and physiological effects.
4. Development of new synthesis methods to improve its yield and purity.
5. Exploration of its potential applications in other fields of scientific research.
In conclusion, this compound has gained significant attention in scientific research due to its potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential applications and limitations.

Synthesis Methods

The synthesis of N-(Cyanomethyl)-N-(4-fluoro-2-methylphenyl)-3-thiophen-2-ylpropanamide involves the reaction of 4-fluoro-2-methylbenzaldehyde with thiophene-2-carboxylic acid in the presence of triethylamine and acetic anhydride. The resulting product is then reacted with cyanomethyl bromide in the presence of potassium carbonate to obtain the final product.